Cas no 27104-73-0 (Methyl isoquinoline-3-carboxylate)

Methyl isoquinoline-3-carboxylate is a versatile heterocyclic compound with a molecular formula of C11H9NO2. It serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The ester functional group enhances its reactivity, facilitating further derivatization, while the isoquinoline core contributes to its utility in medicinal chemistry. This compound exhibits stability under standard conditions and is compatible with a range of synthetic transformations, including nucleophilic substitutions and cross-coupling reactions. Its well-defined structure and purity make it suitable for research and industrial applications requiring precise molecular scaffolds. Proper handling and storage are recommended to maintain its integrity.
Methyl isoquinoline-3-carboxylate structure
27104-73-0 structure
Product Name:Methyl isoquinoline-3-carboxylate
CAS No:27104-73-0
MF:C11H9NO2
MW:187.194662809372
MDL:MFCD00075138
CID:53075
PubChem ID:24860553
Update Time:2025-05-28

Methyl isoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl isoquinoline-3-carboxylate
    • 3-Isoquinolinecarboxylic acid, methyl ester
    • Methyl 3-isoquinolinecarboxylate
    • 3-carbomethoxy-isochinoline
    • 3-methoxycarbonylisoquinoline
    • isoquinoline-3-carboxylic acid methyl ester
    • isoquinoline-3-methylcarboxylate
    • PubChem16888
    • Maybridge1_001945
    • KSC497K1B
    • HMS547A09
    • ZBCGBIZQNMVMPC-UHFFFAOYSA-N
    • methyl isoquinoline-3-carbo-xylate
    • BCP05782
    • SBB053994
    • STL560143
    • RW2951
    • BBL037033
    • VQ10412
    • TRA0077983
    • Methyl 3-isoquinolinec
    • CHEBI:183729
    • SDCCGMLS-0065873.P001
    • A5289
    • CS-W016858
    • FT-0628748
    • PD185896
    • MFCD00075138
    • SCHEMBL214090
    • SY018429
    • Bis(2-Pyrrolidinoethyl)ether
    • DTXSID10352385
    • J-200107
    • SR-01000640142-1
    • 27104-73-0
    • EQT2546QNR
    • UNII-EQT2546QNR
    • PS-4179
    • CHEMBL416152
    • CHEMBL-416152
    • 3-Isoquinolinecarboxylic acid methyl ester
    • CCG-50796
    • AKOS015851535
    • METHYL-3-ISOQUINOLINECARBOXYLATE
    • Methyl 3-isoquinolinecarboxylate, 98%
    • AC-7697
    • AM20051023
    • DB-000598
    • MDL: MFCD00075138
    • Inchi: 1S/C11H9NO2/c1-14-11(13)10-6-8-4-2-3-5-9(8)7-12-10/h2-7H,1H3
    • InChI Key: ZBCGBIZQNMVMPC-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=C2C=CC=CC2=CN=1)=O
    • BRN: 473630

Computed Properties

  • Exact Mass: 187.06300
  • Monoisotopic Mass: 187.063329
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3
  • Topological Polar Surface Area: 39.2

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.1963 (rough estimate)
  • Melting Point: 86-88 °C (lit.)
  • Boiling Point: 344.6°C at 760 mmHg
  • Flash Point: 162.2 °C
  • Refractive Index: 1.4900 (estimate)
  • PSA: 39.19000
  • LogP: 2.02140
  • Solubility: Not determined

Methyl isoquinoline-3-carboxylate Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S37/39
  • Hazardous Material Identification: Xi
  • Storage Condition:Sealed in dry,Room Temperature
  • Risk Phrases:R36/37/38
  • Safety Term:S26;S37/39

Methyl isoquinoline-3-carboxylate Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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